3-Allyl-5-(5-bromo-2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one

• CAS No.: 617697-05-9
• Molecular Formula: C17H15BrN2O2S2
• Molecular Weight: 423.4 g/mol
• IUPAC Name: (5Z)-5-(5-bromo-2-oxo-1-propylindol-3-ylidene)-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H15BrN2O2S2/c1-3-7-19-12-6-5-10(18)9-11(12)13(15(19)21)14-16(22)20(8-4-2)17(23)24-14/h4-6,9H,2-3,7-8H2,1H3/b14-13-
• InChI Key: ZCNKERIXCHUHKI-YPKPFQOOSA-N
• Isomeric SMILES: CCCN1C2=C(C=C(C=C2)Br)/C(=C/3\C(=O)N(C(=S)S3)CC=C)/C1=O
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)Br)C(=C3C(=O)N(C(=S)S3)CC=C)C1=O

Description

3-Allyl-5-(5-bromo-2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C17H15BrN2O2S2 and its molecular weight is 423.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Allyl-5-(5-bromo-2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Allyl-5-(5-bromo-2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

3-Allyl-5-(5-bromo-2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one, a compound with the molecular formula $C_{17}H_{15}BrN_{2}O_{2}S_{2}$, has garnered interest in the field of medicinal chemistry due to its diverse biological activities. This article aims to synthesize existing research findings regarding its biological activity, including potential therapeutic applications and mechanisms of action.

Structural Information

• Molecular Formula : $C_{17}H_{15}BrN_{2}O_{2}S_{2}$
• Molecular Weight : 421.97583 Da
• CAS Number : 617697-05-9
• SMILES Notation : CCCN1C2=C(C=C(C=C2)Br)/C(=C/3\C(=O)N(C(=S)S3)CC=C)/C1=O

Predicted Collision Cross Section

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	422.98311	179.3
[M+Na]+	444.96505	180.7
[M+NH4]+	440.00965	182.7
[M+K]+	460.93899	179.9
[M-H]-	420.96855	179.3

Anticancer Properties

Research indicates that compounds similar to thiazolidinones exhibit significant anticancer activity by inducing apoptosis in various cancer cell lines. The presence of the indole moiety in this compound may enhance its interaction with biological targets, potentially leading to increased cytotoxicity against cancer cells.

The mechanism by which thiazolidinones exert their biological effects often involves the modulation of signaling pathways associated with cell proliferation and apoptosis. The compound's ability to interact with key enzymes or receptors may also contribute to its therapeutic effects.

Study on Anticancer Activity

A study conducted on structurally related thiazolidinones demonstrated that these compounds could inhibit the growth of breast cancer cells by inducing cell cycle arrest and apoptosis through mitochondrial pathways. This suggests that similar mechanisms may be applicable to the compound , warranting further investigation.

Antimicrobial Efficacy

In vitro studies on thiazolidinone derivatives have shown promising results against Gram-positive and Gram-negative bacteria, indicating potential for development as novel antimicrobial agents. The exact efficacy of 3-Allyl-5-(5-bromo-2-oxo-1-propylindolin-3-ylidene)-2-thioxothiazolidin-4-one remains to be elucidated through targeted studies.